Cas no 2228462-73-3 (2-(3-ethylphenyl)-1-methylpiperazine)

• Product Name: 2-(3-ethylphenyl)-1-methylpiperazine
• CAS No: 2228462-73-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5931654
• PubChem ID: 165866942
• Update Time: 2025-10-29

2-(3-ethylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-1-methylpiperazine
• EN300-1756601
• 2228462-73-3

• Inchi： 1S/C13H20N2/c1-3-11-5-4-6-12(9-11)13-10-14-7-8-15(13)2/h4-6,9,13-14H,3,7-8,10H2,1-2H3
• InChI Key： SRSLBZOZYVGBAF-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(3-ethylphenyl)-1-methylpiperazine

Introduction to 2-(3-ethylphenyl)-1-methylpiperazine (CAS No. 2228462-73-3)

2-(3-ethylphenyl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2228462-73-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound combines a phenyl ring substituted with an ethyl group at the 3-position with a methylpiperazine moiety, which contributes to its distinct chemical behavior and biological activity.

The molecular structure of 2-(3-ethylphenyl)-1-methylpiperazine encompasses a central piperazine ring, which is a six-membered heterocyclic amine featuring two nitrogen atoms. This structural motif is well-known for its role in various pharmacological compounds, often contributing to interactions with biological targets such as receptors and enzymes. The presence of the ethyl substituent on the phenyl ring introduces steric and electronic effects that can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives like 2-(3-ethylphenyl)-1-methylpiperazine. Piperazines are widely recognized for their ability to act as scaffolds in drug design, offering a balance between lipophilicity and polarizability that enhances membrane permeability and binding efficacy. The specific substitution pattern in 2-(3-ethylphenyl)-1-methylpiperazine may influence its interaction with biological targets, making it a promising candidate for further investigation.

One of the key areas of research involving 2-(3-ethylphenyl)-1-methylpiperazine is its potential application in central nervous system (CNS) disorders. Piperazine derivatives have been investigated for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The ethylphenyl group may enhance binding affinity to specific receptors, such as dopamine D4 receptors, which are implicated in conditions like schizophrenia and attention deficit hyperactivity disorder (ADHD). Preliminary studies suggest that this compound may exhibit properties that make it useful in developing targeted therapies for these neurological conditions.

Additionally, the structural features of 2-(3-ethylphenyl)-1-methylpiperazine make it an interesting candidate for exploring its role in other therapeutic domains. For instance, its ability to interact with various biological targets could make it relevant in the development of drugs for metabolic disorders, pain management, and even oncology. The compound's dual functionality—combining an aromatic ring with a nitrogen-rich heterocycle—provides a versatile platform for further chemical modifications aimed at optimizing pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-(3-ethylphenyl)-1-methylpiperazine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the importance of modern chemical techniques in pharmaceutical research.

In terms of analytical characterization, 2-(3-ethylphenyl)-1-methylpiperazine is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's molecular structure, purity, and chemical environment. High-performance liquid chromatography (HPLC) is also commonly used for assessing purity and identifying impurities, ensuring that the compound meets stringent quality standards for further pharmacological testing.

The pharmacokinetic profile of 2-(3-ethylphenyl)-1-methylpiperazine is another critical aspect that researchers are keen to understand. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety profile. Preliminary data suggest that modifications to the phenyl ring substituents can significantly impact these parameters. Understanding these relationships is essential for optimizing drug formulations and ensuring that 2-(3-ethylphenyl)-1-methylpiperazine can be effectively delivered to target tissues.

Recent advancements in computational chemistry have also contributed to the study of 2-(3-ethylphenyl)-1-methylpiperazine by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict how the compound might interact with biological targets at an atomic level before conducting expensive wet-lab experiments. Such simulations have been instrumental in identifying lead compounds with high potential for further development into therapeutic agents.

The future direction of research on 2-(3-ethnic phenyl)-1-methyipperazine CAS NO2228462733 lies in exploring its mechanism of action and developing preclinical models to evaluate its therapeutic efficacy. Investigating how this compound interacts with specific proteins and enzymes can provide insights into its pharmacological effects. Additionally, studying its interactions within complex biological systems will help researchers understand how it fits into broader therapeutic pathways.

In conclusion, 22 28462 73 32(31 eth yl phen yl ) 21 methyl piper az ine represents a promising area of investigation within pharmaceutical chemistry . Its unique structural features , coupled with preliminary evidence suggesting potential therapeutic applications , make it an attractive candidate for further research . As scientific understanding advances , compounds like this are likely to play an increasingly important role in addressing unmet medical needs across various disease areas . p > article > response >